Cas no 2377607-49-1 (tert-Butyl 5-bromo-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate)

• Product Name: tert-Butyl 5-bromo-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate
• CAS No: 2377607-49-1
• MF: C₁₈H₂₄BBrN₂O₄
• MW: 423.109164237976
• CID: 5174958
• Update Time: 2025-06-09

tert-Butyl 5-bromo-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-bromo-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate
• 1H-Indazole-1-carboxylic acid, 5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C18H24BBrN2O4/c1-16(2,3)24-15(23)22-13-9-8-11(20)10-12(13)14(21-22)19-25-17(4,5)18(6,7)26-19/h8-10H,1-7H3
• InChI Key： MKYBEWPKTLNGOU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=C(Br)C=C2)C(B2OC(C)(C)C(C)(C)O2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on tert-Butyl 5-bromo-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate

tert-Butyl 5-bromo-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate (CAS No. 2377607-49-1): A Versatile Intermediate in Modern Medicinal Chemistry

tert-Butyl 5-bromo-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate (CAS No. 2377607-49-1) is a highly valuable intermediate in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules and drug discovery processes.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an ideal candidate for various synthetic transformations. The 5-bromo substitution on the indazole ring offers a versatile handle for further functionalization, while the tetramethyl-1,3,2-dioxaborolan-2-yl moiety facilitates efficient coupling reactions through palladium-catalyzed cross-coupling methodologies.

Recent advancements in synthetic organic chemistry have highlighted the importance of boronic esters in the development of novel therapeutic agents. The tetramethyl-1,3,2-dioxaborolan-2-yl group in tert-butyl 5-bromo-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate is particularly advantageous due to its stability and reactivity under mild conditions. This feature has been exploited in the synthesis of a wide range of biologically active compounds, including inhibitors of key enzymes and receptors involved in various disease pathways.

In the context of drug discovery, tert-butyl 5-bromo-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate has been utilized as a key intermediate in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). These interactions are critical for many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The ability to modulate PPIs with high specificity and potency is a major focus of current research efforts.

The indazole core of the compound is known for its favorable pharmacological properties, including good metabolic stability and low toxicity. These attributes make it an attractive scaffold for the design of new drugs with improved therapeutic profiles. Additionally, the presence of the 5-bromo substituent allows for facile modification through Suzuki-Miyaura coupling reactions, enabling the rapid generation of diverse analogs for biological evaluation.

One notable application of tert-butyl 5-bromo-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate is in the synthesis of selective inhibitors of bromodomain-containing proteins (BRDs). BRDs play a crucial role in epigenetic regulation and are implicated in several cancers. By targeting these proteins with high affinity and selectivity, researchers have been able to develop promising therapeutic candidates that show significant antitumor activity in preclinical models.

The versatility of tert-butyl 5-bromo-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate extends beyond its use as an intermediate in drug discovery. It has also found applications in the development of fluorescent probes for cellular imaging and as a building block for the synthesis of complex natural products. The ability to introduce functional groups at specific positions on the indazole ring through palladium-catalyzed reactions has opened up new avenues for chemical biology research.

In conclusion, tert-butyl 5-bromo-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate (CAS No. 2377607-49-1) is a highly versatile compound with significant potential in modern medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity profile make it an indispensable tool for synthetic chemists and drug developers alike. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.